Cas no 157647-02-4 (6-Chloro-2,3-difluorobenzonitrile)

• Product Name: 6-Chloro-2,3-difluorobenzonitrile
• CAS No: 157647-02-4
• MF: C₇H₂ClF₂N
• MW: 173.547287464142
• MDL: MFCD12922576
• CID: 4457245
• PubChem ID: 11745112
• Update Time: 2025-05-23

6-Chloro-2,3-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3-difluorobenzonitrile
• 6-Chloro-2,3-difluorobenzonitrile, 97%
• Benzonitrile, 6-chloro-2,3-difluoro-
• XH1029
• AKOS006335603
• WKQOTAVCQBOWLA-UHFFFAOYSA-N
• JS-5033
• SCHEMBL9016832
• DB-414870
• 2-chloro-5,6-difluorobenzonitrile
• MFCD12922576
• CS-0377911
• AT32160
• 157647-02-4

• MDL： MFCD12922576
• Inchi： 1S/C7H2ClF2N/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2H
• InChI Key： WKQOTAVCQBOWLA-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(Cl)C=CC(F)=C1F

Computed Properties

• Exact Mass: 172.9843831Da
• Monoisotopic Mass: 172.9843831Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 6-Chloro-2,3-difluorobenzonitrile

Introduction to 6-Chloro-2,3-difluorobenzonitrile (CAS No. 157647-02-4)

6-Chloro-2,3-difluorobenzonitrile, with the chemical formula C₇H₂ClF₂N, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, making it a valuable asset in drug discovery programs. Its unique structural features, including the presence of both chlorine and fluorine substituents, contribute to its reactivity and utility in constructing complex molecular architectures.

The chemical properties of 6-Chloro-2,3-difluorobenzonitrile make it particularly interesting for medicinal chemists. The electron-withdrawing nature of the nitrile group and the electron-donating effects of the fluorine atoms influence its reactivity in various organic transformations. These properties are exploited in synthetic routes to develop novel compounds with potential therapeutic applications.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules has been shown to modulate their biological activity, leading to more effective and selective therapeutic agents. 6-Chloro-2,3-difluorobenzonitrile is a prime example of how fluorinated intermediates can be leveraged to develop innovative pharmacological solutions.

One of the most compelling aspects of 6-Chloro-2,3-difluorobenzonitrile is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. By serving as a building block for kinase inhibitors, this compound contributes to the development of drugs that can modulate these pathways effectively. Recent studies have highlighted its utility in generating potent inhibitors with improved selectivity and reduced toxicity.

The agrochemical industry also benefits from the use of 6-Chloro-2,3-difluorobenzonitrile. Its structural motifs are found in several herbicides and pesticides that exhibit high efficacy against a broad spectrum of pests. The presence of both chlorine and fluorine substituents enhances the bioactivity of these compounds, making them more effective at lower concentrations. This not only improves crop protection but also reduces the environmental impact associated with agricultural practices.

The synthesis of 6-Chloro-2,3-difluorobenzonitrile typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination and fluorination of benzene derivatives followed by cyanation. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing the environmental footprint associated with its manufacture.

In conclusion, 6-Chloro-2,3-difluorobenzonitrile (CAS No. 157647-02-4) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for developing biologically active molecules with enhanced properties. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in the discovery and development of innovative chemical entities.